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Compound of Interest

Compound Name: tert-Butyl 4-nitrobenzylcarbamate

Cat. No.: B153424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and synthesis

of tert-Butyl 4-nitrobenzylcarbamate (CAS No. 94838-58-1). This compound is primarily

utilized as a key intermediate in the synthesis of more complex molecules, particularly in the

development of kinase inhibitors for pharmaceutical research. Due to its chemical nature,

adherence to strict safety protocols is essential.

Chemical and Physical Properties
tert-Butyl 4-nitrobenzylcarbamate is a white to off-white or yellow crystalline powder.[1] Key

physical and chemical data are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b153424?utm_src=pdf-interest
https://www.benchchem.com/product/b153424?utm_src=pdf-body
https://www.benchchem.com/product/b153424?utm_src=pdf-body
https://file.bldpharm.com/static/upload/prosds/bldsds/153/SDS-BD152714.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 94838-58-1 Sigma-Aldrich

Molecular Formula C₁₂H₁₆N₂O₄ Sigma-Aldrich

Molecular Weight 252.27 g/mol Sigma-Aldrich

Appearance
White to off-white to yellow

powder or crystals
[1]

Purity ≥95% [1]

Storage Temperature
2-8°C, sealed in a dry

environment
[1]
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Safety and Hazard Information
tert-Butyl 4-nitrobenzylcarbamate is classified as a hazardous substance. The available

safety information from suppliers indicates that it can cause harm if swallowed, and may cause

skin, eye, and respiratory irritation.

GHS Hazard Classification
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Hazard Class GHS Pictogram Signal Word Hazard Statements

Acute Toxicity, Oral

(Category 4)
Warning

H302: Harmful if

swallowed.

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation.

Serious Eye

Damage/Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation.

Specific Target Organ

Toxicity (Single

Exposure) (Category

3), Respiratory

System

H335: May cause

respiratory irritation.

Source: Sigma-Aldrich[1]

Precautionary Statements
The following precautionary measures should be taken when handling tert-Butyl 4-
nitrobenzylcarbamate[1]:

Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Handling and Personal Protective Equipment (PPE)
Due to the hazardous nature of this compound, the following handling procedures and PPE are

mandatory:
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Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

First Aid Measures
If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Note: No detailed toxicological or ecotoxicological studies for tert-Butyl 4-
nitrobenzylcarbamate were identified in the public domain. The provided safety information is

based on supplier safety data.

Experimental Protocols
Synthesis of tert-Butyl 4-nitrobenzylcarbamate
A common synthetic route to tert-Butyl 4-nitrobenzylcarbamate involves the protection of (4-

nitrophenyl)methanamine hydrochloride with di-tert-butyl dicarbonate (Boc anhydride).

Materials:
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(4-nitrophenyl)methanamine hydrochloride

Tetrahydrofuran (THF)

Water

Di-tert-butyl dicarbonate (Boc anhydride)

Diisopropylethylamine (DIEA)

Procedure:

A solution of (4-nitrophenyl)methanamine hydrochloride (10 g, 53.0 mmol) in THF (150 mL)

and water (13 mL) is prepared in a suitable reaction vessel.

The solution is cooled to 0°C with an ice bath.

Boc anhydride (11.6 g, 53.0 mmol) and DIEA (27.7 mL, 159 mmol) are added to the cooled,

stirred solution.

The reaction mixture is stirred for a specified period at 0°C and then allowed to warm to

room temperature.

The reaction progress is monitored by a suitable analytical technique (e.g., TLC or LC-MS).

Upon completion, the reaction mixture is worked up. This typically involves removing the

organic solvent under reduced pressure and partitioning the residue between an organic

solvent (e.g., ethyl acetate) and water.

The organic layer is washed with brine, dried over anhydrous sodium sulfate, filtered, and

concentrated to yield the crude product.

The crude product is then purified, for example, by column chromatography, to afford pure

tert-Butyl 4-nitrobenzylcarbamate.

Biological Activity and Signaling Pathways
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Currently, there is no publicly available scientific literature that describes a direct biological

activity or interaction with signaling pathways for tert-Butyl 4-nitrobenzylcarbamate itself. Its

primary role in the scientific literature is as a synthetic intermediate.

For instance, it is a precursor in the synthesis of various sulfonyl amide derivatives that act as

inhibitors of non-receptor tyrosine kinases, such as Focal Adhesion Kinase (FAK). The FAK

signaling pathway is crucial in cell-matrix signal transduction, and its aberrant activation is

linked to the metastatic potential of tumors. The inhibitors synthesized from tert-Butyl 4-
nitrobenzylcarbamate, not the compound itself, are the biologically active agents that

modulate these pathways.

Visualizations
Synthesis Workflow for tert-Butyl 4-
nitrobenzylcarbamate
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Preparation of Reactant Solution

Boc Protection Reaction

Work-up and Purification

(4-nitrophenyl)methanamine HCl
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THF and Water

Add Boc Anhydride and DIEA
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Liquid-Liquid Extraction
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Pure tert-Butyl 4-nitrobenzylcarbamate

Click to download full resolution via product page

Caption: Synthetic workflow for tert-Butyl 4-nitrobenzylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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